Cas no 60405-64-3 (2-Butene-1,4-diol, monobenzoate)
60405-64-3 structure
Product Name:2-Butene-1,4-diol, monobenzoate
CAS No:60405-64-3
MF:C11H12O3
MW:192.211183547974
CID:1620307
Update Time:2024-09-13
2-Butene-1,4-diol, monobenzoate Chemical and Physical Properties
Names and Identifiers
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- 2-Butene-1,4-diol, monobenzoate
- 2-Butene-1,4-diol, 1-benzoate
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- Inchi: 1S/C11H12O3/c12-8-4-5-9-14-11(13)10-6-2-1-3-7-10/h1-7,12H,8-9H2
- InChI Key: OHEOYILVQDDJIW-UHFFFAOYSA-N
- SMILES: C(OC(=O)C1=CC=CC=C1)C=CCO
Computed Properties
- Exact Mass: 210.08922
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 329.5±30.0 °C(Predicted)
- PSA: 77.76
- pka: 14.29±0.10(Predicted)
2-Butene-1,4-diol, monobenzoate Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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